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Compound of Interest

Compound Name: Methyl-d3 Laurate

Cat. No.: B592171

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties of
Methyl-d3 Laurate, a deuterated stable isotope of Methyl Laurate. This document is intended
for use by professionals in research, scientific, and drug development fields who require
precise and reliable data for their analytical and metabolic studies.

Core Molecular Data

Stable isotope-labeled compounds such as Methyl-d3 Laurate are indispensable tools in
guantitative analysis, particularly in mass spectrometry-based methodologies. The
incorporation of deuterium atoms results in a compound that is chemically identical to its
unlabeled counterpart but has a higher molecular weight. This mass difference allows it to be
used as an ideal internal standard for the accurate quantification of Methyl Laurate in various
biological and chemical matrices.

Below is a summary of the key molecular data for both Methyl-d3 Laurate and Methyl Laurate
for direct comparison.
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Property Methyl-d3 Laurate Methyl Laurate
Chemical Formula C13H23D302 C13H2602[1]
Molecular Weight 217.36 g/mol 214.34 g/mol [1]

Dodecanoic Acid Methyl-d3

] ) Methyl dodecanoate, Lauric
Synonyms Ester, Lauric Acid Methyl-d3

acid methyl ester
Ester

Application in Experimental Protocols

Methyl-d3 Laurate is primarily utilized as an internal standard in quantitative analytical
methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS).[2] Its utility stems from the fact that its chemical
and physical properties are nearly identical to the endogenous, unlabeled Methyl Laurate. This
ensures that it behaves similarly during sample preparation, extraction, and chromatographic
separation, thus effectively compensating for variations in sample handling and instrument
response.[3][4]

Experimental Protocol: Quantification of Fatty Acid
Methyl Esters using a Stable Isotope-Labeled Internal
Standard

The following is a generalized protocol for the quantification of a fatty acid methyl ester (FAME),
such as Methyl Laurate, in a biological sample using Methyl-d3 Laurate as an internal
standard.

o Sample Preparation: A known amount of the biological sample (e.g., plasma, tissue
homogenate) is accurately measured.

 Internal Standard Spiking: A precise volume of a standard solution of Methyl-d3 Laurate of
known concentration is added to the sample. This step is critical and should be performed at
the earliest stage of sample handling to account for any subsequent sample loss.

 Lipid Extraction: The total lipids are extracted from the sample using an appropriate solvent
system, such as a Folch or Bligh-Dyer extraction.
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o Transesterification: The extracted lipids are subjected to transesterification to convert the
fatty acids into their corresponding methyl esters. This is typically achieved by reacting the
lipid extract with a reagent like methanolic HCI or BFs-methanol.

o Sample Cleanup: The resulting FAMEs are then purified from the reaction mixture, often
through liquid-liquid extraction or solid-phase extraction (SPE).

e Analysis by GC-MS or LC-MS/MS: The purified FAME sample is injected into the
chromatograph. The mass spectrometer is operated in a selected ion monitoring (SIM) or
multiple reaction monitoring (MRM) mode to detect and quantify the specific ions
corresponding to both the analyte (Methyl Laurate) and the internal standard (Methyl-d3
Laurate).

o Data Analysis: The concentration of the analyte in the original sample is determined by
calculating the ratio of the peak area of the analyte to the peak area of the internal standard
and comparing this ratio to a calibration curve generated with known concentrations of the
analyte and a fixed concentration of the internal standard.

Workflow Visualization

The following diagram illustrates the logical workflow of a quantitative analysis using a stable
isotope-labeled internal standard.
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Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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